![molecular formula C17H17FO4S B4736474 2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate](/img/structure/B4736474.png)
2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate
Overview
Description
2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate is a chemical compound that has been the focus of scientific research due to its potential applications in the pharmaceutical industry. This compound is a member of the propanoate family, and it is known for its unique properties that make it suitable for various applications. In
Scientific Research Applications
2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate has been the focus of several scientific research studies due to its potential applications in the pharmaceutical industry. This compound has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
Mechanism of Action
The mechanism of action of 2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate has been shown to exhibit anti-inflammatory and analgesic effects in various animal models. This compound has been found to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, leading to a decrease in pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate in lab experiments is its ability to exhibit anti-inflammatory and analgesic properties. This makes it a potential candidate for the development of new drugs for the treatment of pain and inflammation. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous systems.
Future Directions
There are several future directions for the research on 2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate. One potential direction is to explore its potential applications in the treatment of chronic pain and inflammation. Another direction is to investigate its potential applications in the treatment of other diseases such as cancer, where inflammation plays a significant role. Additionally, future research could focus on improving the solubility of this compound in water, making it more suitable for use in aqueous systems.
Conclusion:
In conclusion, 2-fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate is a chemical compound that has been the focus of scientific research due to its potential applications in the pharmaceutical industry. This compound exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. Future research could focus on exploring its potential applications in the treatment of other diseases and improving its solubility in water.
properties
IUPAC Name |
(2-fluorophenyl)methyl 3-(4-methylphenyl)sulfonylpropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FO4S/c1-13-6-8-15(9-7-13)23(20,21)11-10-17(19)22-12-14-4-2-3-5-16(14)18/h2-9H,10-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEPWKOOLZNRMBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)OCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluorobenzyl 3-[(4-methylphenyl)sulfonyl]propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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